4-chloro-N-propylbutanamide
Overview
Description
4-Chloro-N-propylbutanamide is a chemical compound with the molecular formula C7H14ClNO and a molecular weight of 163.65 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of 4-chloro-N-propylbutanamide consists of 7 carbon atoms, 14 hydrogen atoms, 1 chlorine atom, and 1 nitrogen atom . The exact structure and other details like the bond lengths and angles would require more specific studies or computational modeling for accurate determination.Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 4-chloro-N-propylbutanamide, focusing on six unique fields:
Pharmaceutical Research
4-chloro-N-propylbutanamide: is often explored in pharmaceutical research for its potential therapeutic properties. Its structure suggests it could be a candidate for developing new medications, particularly in the treatment of neurological disorders. Researchers investigate its interactions with various receptors and enzymes to understand its efficacy and safety profiles .
Chemical Synthesis
In the field of chemical synthesis, 4-chloro-N-propylbutanamide serves as an intermediate in the production of more complex molecules. Its reactivity and stability make it a valuable component in synthesizing pharmaceuticals, agrochemicals, and other fine chemicals. Researchers focus on optimizing synthesis pathways to improve yield and reduce costs .
Agrochemical Development
This compound is also studied for its potential use in agrochemicals. Its properties are analyzed to develop new pesticides or herbicides that are more effective and environmentally friendly. Researchers aim to understand its mode of action and its impact on various pests and plants .
Material Science
In material science, 4-chloro-N-propylbutanamide is investigated for its potential applications in creating new materials with unique properties. This includes polymers and coatings that could benefit from its chemical stability and reactivity. Studies focus on its incorporation into different material matrices and the resulting properties .
Environmental Science
Environmental scientists explore the degradation and environmental impact of 4-chloro-N-propylbutanamide . Understanding its breakdown products and persistence in the environment helps in assessing its safety and potential risks. Research in this area aims to develop methods for mitigating any negative environmental effects .
Analytical Chemistry
In analytical chemistry, 4-chloro-N-propylbutanamide is used as a reference standard for various analytical techniques. Its well-defined chemical properties make it suitable for calibrating instruments and validating methods. Researchers work on developing and refining analytical methods to detect and quantify this compound in different matrices .
properties
IUPAC Name |
4-chloro-N-propylbutanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14ClNO/c1-2-6-9-7(10)4-3-5-8/h2-6H2,1H3,(H,9,10) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWDRIUIZEWDSCP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CCCCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-propylbutanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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